N-(2,4-dichlorophenyl)-2-methylbenzamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-methylbenzamide
• InChI: InChI=1S/C14H11Cl2NO/c1-9-4-2-3-5-11(9)14(18)17-13-7-6-10(15)8-12(13)16/h2-8H,1H3,(H,17,18)
• InChI Key: OLDRIRCHGCKATA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H11Cl2NO
• DSSTOX Substance ID: DTXSID40282540
• Molecular Weight: 280.1 g/mol
• CAS RN: 22978-54-7

Description

N-(2,4-dichlorophenyl)-2-methylbenzamide, also known as diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) widely used for its analgesic and anti-inflammatory properties. It was first introduced in the market in 1973 and has since become one of the most commonly used NSAIDs worldwide. The chemical structure of diclofenac consists of a benzene ring with two chlorine atoms and a carboxyl group attached to it.

Mechanism of Action

Diclofenac works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and pain perception. By inhibiting COX enzymes, N-(2,4-dichlorophenyl)-2-methylbenzamide reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever. It also has antiplatelet effects, which can reduce the risk of blood clots. Diclofenac has been shown to have a negative impact on the gastrointestinal system, including the stomach and intestines, and can cause ulcers and bleeding. It has also been shown to have a negative impact on the liver and kidneys.

Advantages and Limitations for Lab Experiments

Diclofenac has several advantages for use in lab experiments. It is widely available and has been extensively studied, making it a well-established drug for research purposes. However, N-(2,4-dichlorophenyl)-2-methylbenzamide has several limitations for use in lab experiments. It has a narrow therapeutic window, meaning that the dose must be carefully controlled to avoid toxicity. It also has a short half-life, which can make it difficult to maintain a consistent concentration in the body.

Future Directions

There are several future directions for research on N-(2,4-dichlorophenyl)-2-methylbenzamide. One area of research is the development of new formulations of this compound that can reduce the risk of gastrointestinal side effects. Another area of research is the investigation of this compound's potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Additionally, there is ongoing research into the mechanisms of action of this compound and the development of new drugs that target these mechanisms.

Synthesis Methods

Diclofenac can be synthesized using various methods, including the reaction of 2,4-dichlorophenylacetic acid with thionyl chloride to form the acid chloride, which is then reacted with 2-amino-3-methylbenzoic acid to form N-(2,4-dichlorophenyl)-2-methylbenzamide. Another method involves the reaction of 2,4-dichlorophenylacetic acid with acetic anhydride to form the anhydride, which is then reacted with 2-amino-3-methylbenzoic acid to form this compound.

Scientific Research Applications

Diclofenac has been extensively studied for its therapeutic potential in various conditions, including osteoarthritis, rheumatoid arthritis, ankylosing spondylitis, and postoperative pain. It has also been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.